Cas no 1935990-30-9 (4-(pentan-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(pentan-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1935990-30-9
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5823174
• PubChem ID: 131171821
• Update Time: 2025-07-28

4-(pentan-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine, 4-(1-ethylpropyl)-4,5,6,7-tetrahydro-
• 4-(pentan-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• EN300-1075186
• 1935990-30-9

• Inchi： 1S/C11H19N3/c1-3-8(4-2)10-11-9(5-6-12-10)13-7-14-11/h7-8,10,12H,3-6H2,1-2H3,(H,13,14)
• InChI Key： RQRGSLCTSPMWRE-UHFFFAOYSA-N
• SMILES： C1(C(CC)CC)NCCC2N=CNC1=2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±32.0 °C(Predicted)
• pka: 14.33±0.40(Predicted)

Additional information on 4-(pentan-3-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine: A Comprehensive Overview of Its Properties and Applications

4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1935990-30-9) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This unique molecule, characterized by its imidazo[4,5-c]pyridine core and pentan-3-yl substituent, exhibits intriguing chemical properties that make it a valuable candidate for various applications. In this article, we delve into the molecular structure, synthesis pathways, potential uses, and current research trends surrounding this compound.

The molecular structure of 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine features a fused bicyclic system comprising an imidazole ring and a pyridine ring. The pentan-3-yl group attached to the nitrogen atom enhances the compound's lipophilicity, which is crucial for its bioavailability and interaction with biological targets. Researchers have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) receptors.

Recent studies highlight the growing interest in imidazo[4,5-c]pyridine derivatives due to their diverse pharmacological activities. The 4-(Pentan-3-yl) variant, in particular, has shown promise in preliminary screenings for anti-inflammatory and neuroprotective effects. Its ability to cross the blood-brain barrier makes it a compelling subject for investigations into neurodegenerative diseases, a hot topic in current medical research.

From a synthetic chemistry perspective, the preparation of 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves multi-step organic transformations. Modern approaches often employ catalytic methods to improve yield and selectivity, addressing the increasing demand for sustainable chemistry practices. The compound's stability under various pH conditions and its solubility profile have been carefully characterized, providing valuable data for formulation scientists.

The pharmaceutical industry's focus on personalized medicine has created new opportunities for specialized heterocycles like 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine. Its structural features allow for precise modifications to enhance target specificity, a key consideration in modern drug design. Computational chemistry studies have predicted favorable binding affinities with several disease-relevant proteins, sparking further experimental validation.

Beyond therapeutic applications, this compound has found utility in material science as a precursor for functionalized polymers and as a ligand in catalytic systems. The imidazo[4,5-c]pyridine scaffold contributes electron-rich characteristics that can influence material properties, making it interesting for optoelectronic applications. Researchers are particularly excited about its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Quality control and analytical characterization of 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development purposes. The availability of detailed spectral data has facilitated its adoption in various laboratories worldwide.

The commercial availability of CAS 1935990-30-9 has expanded in recent years, reflecting growing research interest. Suppliers now offer this compound in various quantities, from milligram-scale for initial screenings to kilogram quantities for more extensive studies. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain its stability over extended periods.

Environmental and safety assessments of 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine indicate it requires standard laboratory handling procedures. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Material safety data sheets (MSDS) provide comprehensive guidance for safe handling and disposal.

Future research directions for 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine may explore its potential in combination therapies and as a molecular probe for biological studies. The compound's versatility suggests it could play a role in addressing current challenges in drug resistance and targeted therapy development. Continued investigation into its structure-activity relationships will likely yield valuable insights for medicinal chemists.

In conclusion, 4-(Pentan-3-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine represents an important addition to the toolbox of synthetic and medicinal chemists. Its unique structural features and demonstrated potential in multiple applications make it a compound worth watching in coming years. As research progresses, we anticipate new discoveries that will further establish its value in scientific and industrial contexts.